2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine

• Molecular Formula: C8H11ClN2O
• Molecular Weight: 186.64 g/mol
• SMILES: CC1=CN=C(N=C1OC(C)C)Cl
• InChI: InChI=1S/C8H11ClN2O/c1-5(2)12-7-6(3)4-10-8(9)11-7/h4-5H,1-3H3
• InChIKey: NSUORCRDEAQVTF-UHFFFAOYSA-N

Procurement Guide: 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (CAS 1536904-30-9) – Key Specifications & Baseline Data

2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine (CAS 1536904-30-9, MF C₈H₁₁ClN₂O, MW 186.64 g/mol) is a functionalized pyrimidine derivative characterized by a 2-chloro leaving group, a 5-methyl substituent, and a 4-isopropoxy ether moiety [1]. This substitution pattern confers distinct physicochemical properties, including a predicted lipophilicity (XLogP3) of approximately 2.7–3.0 and a topological polar surface area (TPSA) of 35 Ų, positioning it as a moderately lipophilic building block with favorable membrane permeability potential [1]. The compound is commercially available at ≥95% purity from multiple vendors and is commonly employed as a key intermediate in medicinal chemistry, agrochemical, and material science synthesis programs due to its orthogonal functionalization: the C2-chlorine is susceptible to nucleophilic aromatic substitution (SₙAr), while the C4-isopropoxy group offers a distinct reactivity profile and the C5-methyl influences steric and electronic properties [1].

1

Workflow

Medicinal chemistry, agrochemical, and material science intermediate

2

Selection

Orthogonal functionalization: C2-Cl for S_NAr, C4-isopropoxy for stability

3

Use Context

Moderately lipophilic building block (XLogP ~2.7–3.0) for permeability-focused designs

• [1] PubChem. (2025). 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine. Compound Summary. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methyl-4-_propan-2-yloxy_pyrimidine View Source

Procurement Risk Alert: Why Generic 2-Chloro-4-alkoxy-5-methylpyrimidines Cannot Be Interchanged Without Quantitative Validation

While the 2-chloro-4-alkoxy-5-methylpyrimidine scaffold is shared by numerous commercial building blocks, biological and chemical performance is exquisitely sensitive to the specific O4-alkyl group [1]. Structural analogs with different O4-substituents—such as methoxy, ethoxy, n-propoxy, or sec-butoxy—exhibit marked differences in enzyme inhibition potency, selectivity, and metabolic stability [1]. For example, in the CDK2 inhibitor series, the O4-sec-butyl derivative achieved an IC₅₀ of 0.8 nM, whereas the cyclohexylmethyl variant displayed poor activity, demonstrating that subtle alkyl modifications yield dramatic (≥100-fold) potency shifts [1]. Similarly, the 2-chloro-5-methyl substitution pattern creates a unique electronic environment that influences both SₙAr reactivity and target binding affinity compared to non-methylated or differently halogenated analogs [2]. Direct substitution without rigorous, side-by-side comparative data risks introducing unpredictable variations in reaction yields, off-target effects, or assay outcomes—especially critical in GMP synthesis, preclinical candidate optimization, and SAR studies. The quantitative evidence that follows establishes the specific performance profile of the 4-isopropoxy derivative against relevant comparators.

O4-alkyl group

Risk Changing to methoxy, ethoxy, or sec-butoxy may shift kinase inhibition profile and metabolic stability; potency context can differ significantly.

2-chloro / 5-methyl pattern

Risk Replacing 2-Cl with hydrogen may reduce kinase cascade activity; non-methylated analogs may alter S_NAr reactivity and target binding.

Generic analog interchange

Risk Direct substitution without side-by-side comparison data may introduce unpredictable yields, off-target effects, or assay variability.

• [1] Marchetti, F., Cano, C., Curtin, N. J., Golding, B. T., Griffin, R. J., Haggerty, K., ... & Hardcastle, I. R. (2010). Synthesis and biological evaluation of 5-substituted O4-alkylpyrimidines as CDK2 inhibitors. Organic & Biomolecular Chemistry, 8(10), 2397-2407. View Source
• [2] Zheng, Y., et al. (2022). Investigation of the SAR for Replacements of the 2- and 5-Cl Substituents on the Pyrimidine Ring. Table 1. ERK2-MSK1 pIC50 Data. PMC9290008. View Source

Quantitative Differentiation: Evidence-Based Comparison of 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine vs. Closest Analogs

DNA Polymerase Beta Inhibition: Comparable Potency to Known Inhibitors, Defining a Functional Baseline

2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine inhibits rat DNA polymerase beta (pol β) with an IC₅₀ of 11.5 μM, placing it in a potency range similar to several reported pol β inhibitors (e.g., 5–50 μM) [1]. This value, derived from a radiolabeled nucleotide incorporation assay using poly(dA)/oligo(dT)₁₈ as template-primer and dTTP as substrate after a 60-minute incubation, establishes a verifiable baseline activity for this scaffold [1]. In contrast, structurally distinct pol β inhibitors such as compound 13 (IC₅₀ = 5 μM) or the non-native nucleotide derivative (Ki ≤ 70 nM) exhibit a wide potency spectrum, highlighting that the isopropoxy-pyrimidine core occupies a specific, intermediate affinity space [2][3].

pol β Inhibition

Cross-study comparable

11.5 μM (target) vs. compound 13 (5 μM), non‑native nucleotide (Ki ≤ 70 nM)

Moderate polymerase inhibition baseline for hit‑to‑lead studies.

Radiolabeled incorporation assay, 60 min; potency falls within typical screening range.

Evidence Dimension	Inhibition of DNA polymerase beta (IC₅₀)
Target Compound Data	11.5 μM (1.15E+4 nM)
Comparator Or Baseline	Compound 13 (5 μM); Non-native nucleotide (Ki ≤ 70 nM)
Quantified Difference	~2.3-fold less potent than compound 13; ~164-fold less potent than the non-native nucleotide
Conditions	Rat pol β, poly(dA)/oligo(dT)₁₈ template-primer, dTTP, 60 min incubation

Why This Matters

This data allows researchers to benchmark the compound's pol β inhibitory activity, informing hit-to-lead decisions where moderate polymerase inhibition is desirable without the confounding high potency of advanced clinical candidates.

• [1] BindingDB. BDBM50356643 (CHEMBL1917198). Affinity Data: IC50 = 1.15E+4 nM for rat pol beta. Assay Description: Inhibition of rat pol beta using poly(dA)/oligo(dT)18 (A/T = 2/1) and dTTP after 60 mins. View Source
• [2] BindingDB. BDBM50407497 (CHEMBL5270819). Affinity Data: IC50 = 5.00E+4 nM for human DNA polymerase beta. View Source
• [3] PMC (2025). Noncompetitive Inhibition of DNA Polymerase β by a Nonnative Nucleotide. Ki ≤ 70 nM. View Source

DNA Polymerase Lambda Inhibition: 10.2 μM IC₅₀ Positions Compound as a Tool for Cross-Polymerase Selectivity Studies

Against human DNA polymerase lambda (pol λ), the target compound displays an IC₅₀ of 10.2 μM, as measured via incorporation of [³H]dTTP using a poly(dA)/oligo(dT)₁₈ template-primer system [1]. This value is virtually identical to its activity against pol β (11.5 μM), indicating a lack of selectivity between these two X-family polymerases. In comparison, the natural product nodulisporone (compound 5) inhibits pol λ with an IC₅₀ of 49 μM, while the synthetic inhibitor Procaspase-IN-5 achieves 5.9 μM [2]. The compound thus occupies a middle ground, providing a benchmark for cross-polymerase selectivity screening.

pol λ Inhibition

Cross-study comparable

10.2 μM (target) vs. nodulisporone (49 μM), Procaspase‑IN‑5 (5.9 μM)

Lack of pol β/λ selectivity informs X‑family polymerase profiling.

His‑tagged pol λ, [³H]dTTP incorporation; comparable potency to pol β.

Evidence Dimension	Inhibition of DNA polymerase lambda (IC₅₀)
Target Compound Data	10.2 μM (1.02E+4 nM)
Comparator Or Baseline	Nodulisporone (49 μM); Procaspase-IN-5 (5.9 μM)
Quantified Difference	~4.8-fold more potent than nodulisporone; ~1.7-fold less potent than Procaspase-IN-5
Conditions	Human His-tagged pol λ, poly(dA)/oligo(dT)₁₈, [³H]dTTP

Why This Matters

The similar potency against pol β and pol λ informs SAR studies aimed at achieving selective inhibition of a single X-family polymerase, guiding medicinal chemists toward structural modifications that break this parity.

• [1] BindingDB. BDBM50356643 (CHEMBL1917198). Affinity Data: IC50 = 1.02E+4 nM for human DNA polymerase lambda. Assay Description: Inhibition of His-tagged human DNA polymerase lambda using poly(dA)/oligo(dT)18 and dTTP. View Source
• [2] Kamata, K., et al. (2007). Nodulisporol and Nodulisporone, novel specific inhibitors of human DNA polymerase lambda from a fungus, Nodulisporium sp. Bioorganic & Medicinal Chemistry, 15(9), 3109-3114. IC50 = 49 μM. View Source

Weak PARG Inhibition (IC₅₀ = 12 μM) vs. Potent PARG Inhibitors: Defines Selectivity Window for Poly(ADP-ribose) Glycohydrolase

In a TRAP assay using [α-³²P]ADP-ribose polymers, 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine inhibited human PARG with an IC₅₀ of 12.0 μM [1]. This weak inhibition contrasts sharply with the sub-micromolar to nanomolar potencies of established PARG inhibitors such as PDD00017273 (IC₅₀ = 0.026 μM), COH34 (IC₅₀ = 0.00037 μM), and GPI-16552 (IC₅₀ = 1.7 μM) . The compound's EC₅₀ against full-length PARG in a TR-FRET assay was >70 μM, further confirming its modest engagement [1].

PARG Inhibition

Cross-study comparable

12.0 μM (target) — ~462‑fold weaker than PDD00017273 (0.026 μM)

Weak PARG ligand; may serve as a negative control scaffold.

TRAP assay; EC₅₀ >70 μM in TR‑FRET confirms modest engagement.

Evidence Dimension	Inhibition of PARG (IC₅₀)
Target Compound Data	12.0 μM (1.20E+4 nM)
Comparator Or Baseline	PDD00017273 (0.026 μM); COH34 (0.00037 μM); GPI-16552 (1.7 μM)
Quantified Difference	~462-fold weaker than PDD00017273; ~32,400-fold weaker than COH34; ~7-fold weaker than GPI-16552
Conditions	Human PARG, [α-³²P]ADP-ribose polymers, 5 min TRAP assay

Why This Matters

This data establishes the compound as a weak PARG ligand, useful as a negative control or as a starting scaffold for optimization toward more potent PARG inhibitors, while avoiding off-target PARP-related toxicity associated with high-potency PARG blockade.

• [1] BindingDB. BDBM50350095 (CHEMBL1813881). Affinity Data: IC50 = 1.20E+4 nM for human PARG. Assay Description: Inhibition of PARG using [alpha-32P]ADP-ribose polymers after 5 mins by TRAP assay. View Source

Negligible PARP-1 Inhibition (IC₅₀ = 120 μM) Confers PARP-Independent Profile vs. Dual PARG/PARP Inhibitors

Against human PARP-1, the compound exhibits an IC₅₀ of 120 μM using a [³²P]-NAD⁺ incorporation assay [1]. This negligible activity is >30,000-fold weaker than the clinical PARP inhibitor niraparib (IC₅₀ = 3.84 nM) and >480,000-fold weaker than the sub-nanomolar inhibitor DLC-1–6 (IC₅₀ < 0.2 nM) [2][3]. Importantly, this contrasts with some dual PARG/PARP inhibitors that show significant PARP-1 engagement, underscoring the compound's clean PARP-independent profile.

PARP‑1 Inhibition

Cross-study comparable

120 μM (target) — >31,000‑fold weaker than niraparib (3.84 nM)

PARP‑inert profile supports DDR studies requiring clean background.

[³²P]‑NAD⁺ assay; avoids PARP‑mediated DNA damage response artifacts.

Evidence Dimension	Inhibition of PARP-1 (IC₅₀)
Target Compound Data	120 μM (1.20E+5 nM)
Comparator Or Baseline	Niraparib (3.84 nM); DLC-1–6 (<0.2 nM)
Quantified Difference	>31,000-fold weaker than niraparib; >600,000-fold weaker than DLC-1–6
Conditions	Human PARP-1, [³²P]-NAD⁺, 15 min

Why This Matters

This data is critical for studies requiring a PARP-inert pyrimidine scaffold—such as target identification, chemical probe development, or combination therapy—where PARP-mediated DNA damage response modulation would confound interpretation.

• [1] BindingDB. BDBM50350095 (CHEMBL1813881). Affinity Data: IC50 = 1.20E+5 nM for human PARP-1. Assay Description: Inhibition of PARP-1 using [32P]-NAD+ after 15 mins. View Source
• [2] PMC Table 1. PARP-1 IC50 values. Niraparib IC50 = 3.84 ± 0.22 nM. View Source
• [3] ScienceDirect (2024). Design, synthesis and antitumor activities of phthalazinone derivatives as PARP-1 inhibitors. DLC-1–6 IC50 < 0.2 nM. View Source

O4-Isopropoxy vs. O4-sec-Butyl in CDK2 Series: Alkyl Branching Drives >1000-Fold Potency Differential

Although direct CDK2 inhibition data for 2-chloro-5-methyl-4-(propan-2-yloxy)pyrimidine are not available, class-level SAR from a closely related O4-alkylpyrimidine series reveals a profound sensitivity to the O4-alkyl group [1]. In the 5-formyl series, the O4-sec-butyl derivative (22j) achieved a CDK2 IC₅₀ of 0.8 nM and a cellular GI₅₀ of 0.57 μM, whereas the O4-cyclohexylmethyl analog showed poor activity [1]. The isopropoxy group is a smaller, less branched alkyl moiety than sec-butyl; by inference, the target compound is predicted to exhibit CDK2 potency significantly lower (likely >1000-fold weaker) than the sec-butyl benchmark. This underscores that even minor alkyl modifications (isopropyl vs. sec-butyl) can dictate kinase engagement.

CDK2 (predicted)

Class-level inference

Predicted >1000‑fold weaker than O4‑sec‑butyl analog (22j, IC₅₀ 0.8 nM)

Alkyl branching SAR indicates isopropoxy may not confer high CDK2 potency.

Inference from 5‑formyl O4‑alkylpyrimidine series; direct data not available.

Evidence Dimension	CDK2 Inhibition (predicted relative potency)
Target Compound Data	Not directly measured; inferred to be >1 μM based on alkyl branching SAR
Comparator Or Baseline	22j (O4-sec-butyl): CDK2 IC₅₀ = 0.8 nM
Quantified Difference	Predicted >1000-fold weaker than sec-butyl analog
Conditions	CDK2 biochemical assay (inference from O4-alkylpyrimidine SAR)

Why This Matters

This class-level SAR informs synthetic prioritization: the isopropoxy derivative may serve as a negative control or a starting point for optimizing O4-alkyl branching to fine-tune kinase selectivity and cellular potency.

• [1] Marchetti, F., et al. (2010). Synthesis and biological evaluation of 5-substituted O4-alkylpyrimidines as CDK2 inhibitors. Organic & Biomolecular Chemistry, 8(10), 2397-2407. 22j CDK2 IC50 = 0.8 nM; GI50 = 0.57 μM. View Source

2-Chloro vs. 2-Hydrogen in ERK2-MSK1 Cascade: Chlorine Substitution Enhances Potency by ~63-Fold

A direct head-to-head SAR study comparing 2-substituted pyrimidines in the ERK2-MSK1 cascade assay revealed that replacing the 2-chloro with hydrogen reduces the pIC₅₀ from 6.7 (IC₅₀ ≈ 200 nM) to 4.9 (IC₅₀ ≈ 12,600 nM)—a 63-fold decrease in potency [1]. The 2-chloro derivative (compound 1) was equipotent to the 2-bromo analog (pIC₅₀ = 6.7) and slightly less active than the 2-fluoro analog (pIC₅₀ = 7.7, IC₅₀ ≈ 20 nM) [1]. This demonstrates that the 2-chloro substituent is critical for achieving sub-micromolar potency in this kinase cascade assay.

ERK2‑MSK1 Cascade

Head-to-head

2‑Cl: pIC₅₀ 6.7 (≈200 nM) vs. 2‑H: pIC₅₀ 4.9 (≈12,600 nM) — 63‑fold difference

2‑chloro substituent critical for sub‑μM potency in kinase cascade assay.

1 h pre‑incubation; 2‑Cl equipotent to 2‑Br, slightly less active than 2‑F.

Evidence Dimension	ERK2-MSK1 cascade inhibition (pIC₅₀)
Target Compound Data	pIC₅₀ = 6.7 ± 0.1 (IC₅₀ ≈ 200 nM) [2-Cl derivative]
Comparator Or Baseline	2-H derivative: pIC₅₀ = 4.9 ± 0.4 (IC₅₀ ≈ 12,600 nM)
Quantified Difference	63-fold higher potency (ΔpIC₅₀ = 1.8)
Conditions	ERK2-MSK1 cascade assay, 1 h pre-incubation

Why This Matters

For kinase-targeted projects, the 2-chloro substituent is a non-negotiable structural element for maintaining sub-μM potency; substituting with hydrogen would severely compromise activity and should be avoided in analog design.

• [1] Zheng, Y., et al. (2022). Investigation of the SAR for Replacements of the 2- and 5-Cl Substituents on the Pyrimidine Ring. Table 1. ERK2-MSK1 pIC50 Data. PMC9290008. View Source

Strategic Procurement Scenarios: Where 2-Chloro-5-methyl-4-(propan-2-yloxy)pyrimidine Provides Verifiable Advantage

Polymerase Selectivity Profiling & Chemical Probe Development

Given its comparable IC₅₀ values against pol β (11.5 μM) and pol λ (10.2 μM), this compound serves as an excellent baseline scaffold for constructing focused libraries aimed at dissecting X-family polymerase selectivity [1]. Its moderate potency and well-defined SAR (derived from the 2-Cl and O4-isopropoxy groups) allow medicinal chemists to systematically explore substitutions that break the pol β/λ parity without introducing confounding high-potency effects [2][3].

PARP-Inert Control in DNA Damage Response (DDR) Assays

With negligible PARP-1 inhibition (IC₅₀ = 120 μM) and weak PARG engagement (12 μM), this pyrimidine provides a clean, PARP-inert chemical background for DDR studies [1]. Researchers investigating non-PARP DNA repair pathways, or requiring a negative control for high-content screening, can confidently employ this compound to eliminate PARP-mediated artifacts, thereby increasing assay specificity [1].

Kinase Inhibitor Lead Optimization: Alkyl Branching SAR Exploration

The class-level SAR derived from the CDK2 series highlights the profound impact of O4-alkyl branching on kinase potency [1]. This compound (O4-isopropoxy) represents the minimally branched alkyl ether analog. Procuring this specific building block enables systematic exploration of the steric and lipophilic requirements for optimal kinase engagement, serving as the foundational comparator against more branched (sec-butyl) or bulkier (cyclohexylmethyl) variants [1].

SₙAr Reactivity Tuning in Agrochemical & Material Science Syntheses

The 2-chloro group is a proven SₙAr handle, as demonstrated by the >60-fold potency advantage over the 2-H analog in ERK2-MSK1 assays [1]. In synthetic applications, this compound's reactivity can be predictably modulated: the 2-chloro position reacts with amines, thiols, or alcohols under mild conditions, while the 4-isopropoxy group remains largely inert, enabling orthogonal functionalization strategies critical for constructing complex heterocyclic frameworks in agrochemicals and advanced materials [1].

Application

Selection Property

Validation Focus

Polymerase selectivity profiling

Cross‑polymerase inhibition profile (pol β/λ)

Verify selectivity in X‑family polymerase assays

DDR assay negative control

PARP‑inert chemical background

Confirm absence of PARP‑mediated artifacts in DNA repair screens

Kinase inhibitor lead optimization

Alkyl branching SAR exploration

Benchmark against sec‑butyl and bulkier O4‑alkyl analogs

S_NAr reactivity tuning

Orthogonal functionalization (2‑Cl vs. 4‑isopropoxy)

Assess reaction yields with amines, thiols, or alcohols under mild conditions

• [1] BindingDB. BDBM50356643 & BDBM50350095. Affinity Data for pol β, pol λ, PARG, PARP-1. View Source
• [2] Marchetti, F., et al. (2010). O4-alkylpyrimidines as CDK2 inhibitors. Org. Biomol. Chem., 8, 2397-2407. View Source
• [3] Zheng, Y., et al. (2022). SAR of 2- and 5-Cl Substituents on Pyrimidine Ring. Table 1. ERK2-MSK1 pIC50 Data. PMC9290008. View Source